Cas no 1174321-03-9 (5-Fluoromethoxypyridine-2-carboxylic acid)
1174321-03-9 structure
Product Name:5-Fluoromethoxypyridine-2-carboxylic acid
CAS No:1174321-03-9
MF:C7H6FNO3
MW:171.125845432281
CID:2118724
Update Time:2023-08-04
5-Fluoromethoxypyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-?(fluoromethoxy)?-2-?Pyridinecarboxylic acid
- 5-(fluoromethoxy)picolinic acid
- SHASVDOTISFHFO-UHFFFAOYSA-N
- 5-fluoromethoxypyridine-2-carboxylic acid
- 5-fluoromethoxy-pyridine-2-carboxylic acid
- 2-Pyridinecarboxylicacid,5-(fluoromethoxy)-
- 5-Fluoromethoxypyridine-2-carboxylic acid
-
- Inchi： 1S/C7H6FNO3/c8-4-12-5-1-2-6(7(10)11)9-3-5/h1-3H,4H2,(H,10,11)
- InChI Key： SHASVDOTISFHFO-UHFFFAOYSA-N
- SMILES： FCOC1=CN=C(C(=O)O)C=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Topological Polar Surface Area: 59.4
5-Fluoromethoxypyridine-2-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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